Cas no 52781-00-7 (N1-2-Pyridinylethanediamide)

• Product Name: N1-2-Pyridinylethanediamide
• CAS No: 52781-00-7
• MF: C₇H₇N₃O₂
• MW: 165.149380922318
• CID: 1578913
• PubChem ID: 3040657
• Update Time: 2025-07-14

N1-2-Pyridinylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-pyridin-2-ylethanediamide
• N'-pyridin-2-yloxamide
• 52781-00-7
• BAS 00316258
• DTXSID60200761
• SCHEMBL4395297
• Ethanediamide, 2-pyridinyl-
• Ethanediamide, 2-pyridinyl- (9CI)
• 2-Pyridinylethanediamide
• N1-2-Pyridinylethanediamide
• AKOS000606290

• Inchi： 1S/C7H7N3O2/c8-6(11)7(12)10-5-3-1-2-4-9-5/h1-4H,(H2,8,11)(H,9,10,12)
• InChI Key： VGYTTXXZHJQZQZ-UHFFFAOYSA-N
• SMILES： O=C(C(N)=O)NC1C=CC=CN=1

Computed Properties

• Exact Mass: 165.05391
• Monoisotopic Mass: 165.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 85.1Ų

Experimental Properties

• PSA: 85.08

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N1-2-Pyridinylethanediamide

N1-2-Pyridinylethanediamide (CAS No. 52781-00-7): An Overview of Its Properties, Applications, and Recent Research

N1-2-Pyridinylethanediamide (CAS No. 52781-00-7) is a versatile organic compound with significant applications in various fields, including pharmaceuticals, chemical synthesis, and materials science. This compound is characterized by its unique molecular structure, which consists of a pyridine ring and an ethanediamide group. The combination of these functional groups endows N1-2-Pyridinylethanediamide with a range of chemical and biological properties that make it an important molecule in both academic research and industrial applications.

The molecular formula of N1-2-Pyridinylethanediamide is C₈H₁₁N₃O, and its molecular weight is approximately 153.19 g/mol. The compound is typically a white crystalline solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). These solubility properties make it easy to handle and incorporate into various chemical reactions and formulations.

In the pharmaceutical industry, N1-2-Pyridinylethanediamide has gained attention due to its potential as a building block for the synthesis of more complex molecules with therapeutic properties. Recent studies have explored its use in the development of novel drugs for treating various diseases, including cancer, neurodegenerative disorders, and infectious diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported the synthesis of a series of N1-2-Pyridinylethanediamide-derived compounds that exhibited potent anticancer activity against several human cancer cell lines. These findings highlight the potential of N1-2-Pyridinylethanediamide as a lead compound for further drug development.

Beyond its pharmaceutical applications, N1-2-Pyridinylethanediamide has also been investigated for its use in materials science. Its ability to form stable complexes with metal ions makes it a valuable ligand in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials have potential applications in gas storage, catalysis, and drug delivery systems. A recent study published in the Journal of Materials Chemistry A in 2023 demonstrated the successful synthesis of a MOF using N1-2-Pyridinylethanediamide as a ligand, which exhibited high porosity and excellent stability under various conditions.

In addition to its practical applications, N1-2-Pyridinylethanediamide has been the subject of numerous academic studies aimed at understanding its fundamental chemical properties. Researchers have explored its reactivity with various functional groups and its behavior under different reaction conditions. For example, a study published in Organic Letters in 2023 investigated the use of N1-2-Pyridinylethanediamide as a catalyst in asymmetric synthesis reactions, demonstrating its ability to promote high enantioselectivity in the formation of chiral products.

The safety profile of N1-2-Pyridinylethanediamide is another important aspect that has been studied extensively. While it is generally considered safe for laboratory use when proper handling protocols are followed, it is important to note that like many organic compounds, it should be handled with care to avoid inhalation or skin contact. Safety data sheets (SDS) are available for reference to ensure safe handling and storage practices.

In conclusion, N1-2-Pyridinylethanediamide (CAS No. 52781-00-7) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique molecular structure and versatile properties make it an important molecule for both academic research and industrial development. Ongoing research continues to uncover new possibilities for its use, further solidifying its importance in the scientific community.